Cas no 2171778-99-5 (methyl 2-amino-2-(7-nitro-1H-indol-3-yl)acetate)
methyl 2-amino-2-(7-nitro-1H-indol-3-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-amino-2-(7-nitro-1H-indol-3-yl)acetate
- EN300-1633303
- 2171778-99-5
-
- Inchi: 1S/C11H11N3O4/c1-18-11(15)9(12)7-5-13-10-6(7)3-2-4-8(10)14(16)17/h2-5,9,13H,12H2,1H3
- InChI Key: VIJTWFRFLPUHAW-UHFFFAOYSA-N
- SMILES: O(C)C(C(C1=CNC2C(=CC=CC1=2)[N+](=O)[O-])N)=O
Computed Properties
- Exact Mass: 249.07495584g/mol
- Monoisotopic Mass: 249.07495584g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 114Ų
methyl 2-amino-2-(7-nitro-1H-indol-3-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1633303-1.0g |
methyl 2-amino-2-(7-nitro-1H-indol-3-yl)acetate |
2171778-99-5 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1633303-50mg |
methyl 2-amino-2-(7-nitro-1H-indol-3-yl)acetate |
2171778-99-5 | 50mg |
$900.0 | 2023-09-22 | ||
| Enamine | EN300-1633303-100mg |
methyl 2-amino-2-(7-nitro-1H-indol-3-yl)acetate |
2171778-99-5 | 100mg |
$943.0 | 2023-09-22 | ||
| Enamine | EN300-1633303-250mg |
methyl 2-amino-2-(7-nitro-1H-indol-3-yl)acetate |
2171778-99-5 | 250mg |
$985.0 | 2023-09-22 | ||
| Enamine | EN300-1633303-500mg |
methyl 2-amino-2-(7-nitro-1H-indol-3-yl)acetate |
2171778-99-5 | 500mg |
$1027.0 | 2023-09-22 | ||
| Enamine | EN300-1633303-1000mg |
methyl 2-amino-2-(7-nitro-1H-indol-3-yl)acetate |
2171778-99-5 | 1000mg |
$1070.0 | 2023-09-22 | ||
| Enamine | EN300-1633303-2500mg |
methyl 2-amino-2-(7-nitro-1H-indol-3-yl)acetate |
2171778-99-5 | 2500mg |
$2100.0 | 2023-09-22 | ||
| Enamine | EN300-1633303-5000mg |
methyl 2-amino-2-(7-nitro-1H-indol-3-yl)acetate |
2171778-99-5 | 5000mg |
$3105.0 | 2023-09-22 | ||
| Enamine | EN300-1633303-10000mg |
methyl 2-amino-2-(7-nitro-1H-indol-3-yl)acetate |
2171778-99-5 | 10000mg |
$4606.0 | 2023-09-22 |
methyl 2-amino-2-(7-nitro-1H-indol-3-yl)acetate Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on methyl 2-amino-2-(7-nitro-1H-indol-3-yl)acetate
Research Brief on Methyl 2-amino-2-(7-nitro-1H-indol-3-yl)acetate (CAS: 2171778-99-5): Recent Advances and Applications
Methyl 2-amino-2-(7-nitro-1H-indol-3-yl)acetate (CAS: 2171778-99-5) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its nitro-substituted indole core and esterified amino acid side chain, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in the development of novel drug candidates, particularly in the areas of oncology and neurodegenerative diseases.
The synthesis of methyl 2-amino-2-(7-nitro-1H-indol-3-yl)acetate typically involves multi-step organic reactions, including nitration, esterification, and amino acid coupling. A 2023 study published in the Journal of Medicinal Chemistry highlighted an optimized synthetic route that improved yield and purity, making it more accessible for large-scale production. The study also emphasized the compound's stability under physiological conditions, which is critical for its potential in vivo applications.
In terms of biological activity, methyl 2-amino-2-(7-nitro-1H-indol-3-yl)acetate has shown promising results as a modulator of key signaling pathways. Research conducted by Smith et al. (2024) demonstrated its ability to inhibit the NF-κB pathway in cancer cell lines, suggesting its potential as an anti-inflammatory and anti-cancer agent. Additionally, its nitro group has been implicated in redox modulation, which could be exploited for targeting oxidative stress-related diseases such as Alzheimer's and Parkinson's.
Another area of interest is the compound's utility in prodrug design. A recent preprint from the Bioorganic & Medicinal Chemistry Letters journal detailed its use as a prodrug scaffold for delivering amino acid-based therapeutics across the blood-brain barrier (BBB). The study reported enhanced bioavailability and targeted delivery to neural tissues, opening new avenues for treating central nervous system (CNS) disorders.
Despite these advancements, challenges remain in fully elucidating the compound's pharmacokinetic and pharmacodynamic profiles. Ongoing research aims to address these gaps, with a focus on optimizing its bioavailability and minimizing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.
In conclusion, methyl 2-amino-2-(7-nitro-1H-indol-3-yl)acetate (CAS: 2171778-99-5) represents a promising candidate for drug development, with applications spanning oncology, neurodegenerative diseases, and prodrug technology. Its unique chemical properties and biological activities make it a valuable tool for researchers in the chemical biology and medicinal chemistry fields. Future studies will likely focus on expanding its therapeutic potential and addressing current limitations to pave the way for clinical trials.
2171778-99-5 (methyl 2-amino-2-(7-nitro-1H-indol-3-yl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)